Cas no 10425-71-5 (3,5-Dinitro-4-pyridinol)

• Product Name: 3,5-Dinitro-4-pyridinol
• CAS No: 10425-71-5
• MF: C₅H₃N₃O₅
• MW: 185.094420671463
• MDL: MFCD00222297
• CID: 226588
• PubChem ID: 603733
• Update Time: 2025-11-02

3,5-Dinitro-4-pyridinol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dinitropyridin-4-ol
• 3,5-DINITRO-4-HYDROXYPYRIDINE
• 3,5-Dinitro-4-pyridinol
• 3,5-Dinitro-pyridin-4-ol
• 4-Pyridinol,3,5-dinitro-
• 3,5-Dinitro-4-pyridinol 4-Hydroxy-3,5-dinitropyridine
• 3.5-Dinitro-4-hydroxy-pyridin
• 4-hydroxy-3,5-dinitropyridine
• 4-PYRIDINOL,3,5-DINITRO
• 3,5-Dinitro-4-pyridinol 4-Hydroxy-3,5-dinitropyridine
• 10425-71-5
• 3,5-dinitro-1,4-dihydropyridin-4-one
• AKOS000269660
• UT4KQE6JQU
• EN300-105697
• DTXSID20908877
• CS-0230813
• MFCD00222297
• 3,5-dinitro-1H-pyridin-4-one
• AKOS006274685
• 3,5-Dinitro-4-pyridinol #
• 3,5-dinitro-4(1h)-pyridinone
• 3,5-Dinitropyridin-4(1H)-one
• 4-pyridinol, 3,5-dinitro-
• AS-5914
• FT-0614712
• PUHTYORYOUQZEB-UHFFFAOYSA-N
• SCHEMBL2766413
• A800943
• AKOS BBS-00004604

• MDL： MFCD00222297
• Inchi： 1S/C5H3N3O5/c9-5-3(7(10)11)1-6-2-4(5)8(12)13/h1-2H,(H,6,9)
• InChI Key： PUHTYORYOUQZEB-UHFFFAOYSA-N
• SMILES： O=C1C(=CNC=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.00700
• Monoisotopic Mass: 185.00727020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 124.50000
• LogP: 1.23770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3,5-Dinitro-4-pyridinol

3,5-Dinitro-4-pyridinol (CAS No. 10425-71-5): Properties, Applications, and Market Insights

3,5-Dinitro-4-pyridinol (CAS No. 10425-71-5) is a nitro-substituted pyridine derivative with significant importance in various chemical and industrial applications. This compound, also known as 3,5-dinitropyridin-4-ol, is characterized by its unique molecular structure, which includes two nitro groups and a hydroxyl group attached to a pyridine ring. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in organic synthesis and other specialized fields.

The molecular formula of 3,5-Dinitro-4-pyridinol is C₅H₃N₃O₅, with a molecular weight of 185.09 g/mol. Its chemical structure features a pyridine core with nitro groups at the 3 and 5 positions and a hydroxyl group at the 4 position. This arrangement contributes to its reactivity and solubility characteristics. The compound typically appears as a yellow crystalline solid, with moderate solubility in polar organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

One of the primary applications of 3,5-Dinitro-4-pyridinol is its use as a key intermediate in the synthesis of more complex organic molecules. Researchers and chemists often employ this compound in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its nitro and hydroxyl groups make it a versatile building block for reactions such as nucleophilic substitutions, reductions, and condensations. Recent studies have explored its potential in green chemistry applications, aligning with the growing demand for sustainable and eco-friendly chemical processes.

In the pharmaceutical industry, 3,5-Dinitro-4-pyridinol has been investigated for its role in the synthesis of bioactive compounds. Its structural motifs are found in molecules with potential therapeutic effects, including antimicrobial and anti-inflammatory properties. The compound's ability to undergo selective transformations makes it a valuable tool for medicinal chemists aiming to design novel drug candidates. Additionally, its derivatives have shown promise in crop protection, contributing to the development of new agrochemicals that address modern agricultural challenges.

The market for 3,5-Dinitro-4-pyridinol is influenced by trends in the chemical and pharmaceutical industries. With increasing emphasis on precision chemistry and custom synthesis, demand for high-purity intermediates like this compound is on the rise. Manufacturers and suppliers are focusing on optimizing production processes to meet the stringent quality standards required by end-users. Furthermore, advancements in analytical techniques, such as HPLC and NMR, have improved the characterization and quality control of 3,5-Dinitro-4-pyridinol, ensuring its suitability for critical applications.

From a regulatory perspective, 3,5-Dinitro-4-pyridinol is subject to standard chemical safety protocols. Proper handling, storage, and disposal practices are essential to ensure workplace safety and environmental protection. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe use, including recommendations for personal protective equipment (PPE) and emergency procedures. Compliance with global chemical regulations, such as REACH and TSCA, is crucial for manufacturers and distributors operating in international markets.

In recent years, the scientific community has shown growing interest in the mechanistic studies of 3,5-Dinitro-4-pyridinol and its derivatives. Computational chemistry and molecular modeling techniques have been employed to predict its reactivity and interactions with other molecules. These studies not only enhance our understanding of its chemical behavior but also open new avenues for its application in cutting-edge research areas, such as materials science and nanotechnology.

For researchers and industry professionals seeking reliable sources of 3,5-Dinitro-4-pyridinol, it is essential to partner with reputable suppliers who adhere to strict quality assurance protocols. Certificates of Analysis (CoA) and batch-specific documentation are critical for verifying the purity and consistency of the compound. Additionally, custom synthesis services are available for those requiring tailored quantities or specific formulations to meet their project requirements.

In conclusion, 3,5-Dinitro-4-pyridinol (CAS No. 10425-71-5) is a multifaceted chemical compound with broad utility in organic synthesis, pharmaceuticals, and agrochemicals. Its unique structural features and reactivity profile make it a valuable asset for researchers and industrial chemists alike. As the demand for specialized chemical intermediates continues to grow, 3,5-Dinitro-4-pyridinol is poised to play an increasingly important role in advancing scientific and technological innovations.